Bromo[2-(2-methoxyethoxy)ethyl]malonic acid

• Molecular Formula: C8H13BrO6
• Molecular Weight: 285.09 g/mol
• IUPAC Name: 2-bromo-2-[2-(2-methoxyethoxy)ethyl]propanedioic acid
• InChI: InChI=1S/C8H13BrO6/c1-14-4-5-15-3-2-8(9,6(10)11)7(12)13/h2-5H2,1H3,(H,10,11)(H,12,13)
• InChI Key: DFJKQDGZCPVPLJ-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCC(C(=O)O)(C(=O)O)Br

Description

Bromo[2-(2-methoxyethoxy)ethyl]malonic acid is a useful research compound. Its molecular formula is C8H13BrO6 and its molecular weight is 285.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

HBr (4.1 M in acetic acid, two drops) and bromine (1.44 g, 9.01 mmol) was added to a stirred solution of [2-(2-methoxyethoxy)ethyl]malonic acid (Step 2) (1.75 g, 8.49 mmol) in diethyl ether. The reaction mixture was kept at ambient temperature for 20 minutes when most of the bromine colour had disappeared. Sodium pyrosulfite (5% in water) was added and the two phases were separated. The aqueous phase was extracted with diethyl ether two times. The organic extracts were combined and washed with water. The organic phase was dried over MgSO4 and concentrated in vacuo to give the title product as a colourless solid (1.91 g), 1H NMR (300 MHz, CDCl3) δ 6.91 (br s, 2H), 3.75 (t, 2H), 3.62 (m, 4H), 3.42 (s, 3H), 2.70 (t, 2H).